Cas no 1551427-99-6 (6-Fluorobenzo[d]oxazole-2-acetic acid)

• Product name: 6-Fluorobenzo[d]oxazole-2-acetic acid
• CAS No: 1551427-99-6
• MF: C₉H₆FNO₃
• MW: 195.147245883942
• CID: 4819057

6-Fluorobenzo[d]oxazole-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluorobenzo[d]oxazole-2-acetic acid

• Inchi： 1S/C9H6FNO3/c10-5-1-2-6-7(3-5)14-8(11-6)4-9(12)13/h1-3H,4H2,(H,12,13)
• InChI Key： FPJQBMIJBWEWQG-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)OC(CC(=O)O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.4
• Topological Polar Surface Area: 63.3

Additional information on 6-Fluorobenzo[d]oxazole-2-acetic acid

Comprehensive Overview of 6-Fluorobenzo[d]oxazole-2-acetic acid (CAS No. 1551427-99-6)

6-Fluorobenzo[d]oxazole-2-acetic acid (CAS No. 1551427-99-6) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzoxazole family, a class of molecules known for their diverse biological activities and applications in drug discovery. The presence of a fluorine atom at the 6-position and an acetic acid moiety at the 2-position makes this derivative particularly valuable for medicinal chemistry and material science applications.

In recent years, the demand for fluorinated organic compounds has surged due to their unique physicochemical properties, such as enhanced metabolic stability and bioavailability. Researchers are increasingly exploring 6-Fluorobenzo[d]oxazole-2-acetic acid as a building block for designing novel small-molecule inhibitors and bioconjugates. Its structural features make it a promising candidate for targeting enzymes and receptors involved in inflammatory and oncogenic pathways, aligning with the growing interest in precision medicine and targeted therapies.

The synthesis of 6-Fluorobenzo[d]oxazole-2-acetic acid typically involves multi-step organic reactions, including cyclization and fluorination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing the industry's focus on green chemistry and sustainable manufacturing. Analytical characterization using NMR, HPLC, and mass spectrometry ensures compliance with stringent quality standards, a critical factor for regulatory approvals in pharmaceutical applications.

Beyond pharmaceuticals, 6-Fluorobenzo[d]oxazole-2-acetic acid has potential applications in agrochemicals and functional materials. Its fluorinated structure contributes to pesticidal activity, while the benzoxazole core enables integration into optoelectronic devices. This versatility has sparked interest among researchers investigating crop protection strategies and organic electronics, two areas experiencing rapid growth due to global food security challenges and the push for renewable energy solutions.

Frequently asked questions about 6-Fluorobenzo[d]oxazole-2-acetic acid include inquiries about its solubility, stability under various conditions, and commercial availability. Suppliers often highlight its compatibility with peptide coupling reagents and cross-coupling reactions, making it a versatile intermediate for custom synthesis. As the scientific community prioritizes AI-driven drug discovery and high-throughput screening, compounds like this are gaining traction for their modularity and potential to accelerate hit-to-lead optimization.

In summary, 6-Fluorobenzo[d]oxazole-2-acetic acid (CAS No. 1551427-99-6) represents a compelling case study in the intersection of fluorine chemistry and heterocyclic design. Its multifaceted applications underscore the importance of structural diversification in addressing contemporary challenges across life sciences and material engineering. With ongoing advancements in catalytic fluorination and computational modeling, this compound is poised to remain a key player in innovation-driven industries.